molecular formula C16H13FOS B8474768 2-(4-Fluoro-2-methylphenyl)-6-methoxybenzo[b]thiophene

2-(4-Fluoro-2-methylphenyl)-6-methoxybenzo[b]thiophene

Cat. No.: B8474768
M. Wt: 272.3 g/mol
InChI Key: KGCAIUQXACAZDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Fluoro-2-methylphenyl)-6-methoxybenzo[b]thiophene is a useful research compound. Its molecular formula is C16H13FOS and its molecular weight is 272.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H13FOS

Molecular Weight

272.3 g/mol

IUPAC Name

2-(4-fluoro-2-methylphenyl)-6-methoxy-1-benzothiophene

InChI

InChI=1S/C16H13FOS/c1-10-7-12(17)4-6-14(10)16-8-11-3-5-13(18-2)9-15(11)19-16/h3-9H,1-2H3

InChI Key

KGCAIUQXACAZDI-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)F)C2=CC3=C(S2)C=C(C=C3)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 20 mL microwave vial, 6-methoxybenzo[b]thiophene (1 g, 6.09 mmol), 2-bromo-5-fluorotoluene (0.808 mL, 6.39 mmol), BrettPhos palladacycle (1st generation) (0.243 g, 0.304 mmol), trimethylacetic acid (1.866 g, 18.27 mmol), and K2CO3 (2.52 g, 18.27 mmol) were suspended in DMA (10 mL). The reaction was heated for 90 min at 150° C. under microwave radiation. The reaction mixture was diluted with DCM and water. The organic layer was collected (phase separator) and concentrated to afford the crude product. The crude material was concentrated onto to silica gel and purified by column chromatography (SiO2, 100% Heptanes) to afford 2-(4-fluoro-2-methylphenyl)-6-methoxybenzo[b]thiophene (730 mg, 2.68 mmol, 44% yield) as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm=7.69 (d, J=9.09 Hz, 1H), 7.43 (dd, J=6.06, 8.59 Hz, 1H), 7.35 (d, J=2.53 Hz, 1H), 7.14 (s, 1H), 7.00-7.10 (m, 2H), 6.90-7.00 (m, 1H), 3.92 (s, 3H), 2.47 (s, 3H).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.808 mL
Type
reactant
Reaction Step Two
Quantity
1.866 g
Type
reactant
Reaction Step Three
Name
Quantity
2.52 g
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Quantity
0.243 g
Type
catalyst
Reaction Step Seven

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